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Compound of Interest

Compound Name: 2-Methyl-1,3-cyclopentanedione

Cat. No.: B045155 Get Quote

Application Notes and Protocols for 2-Methyl-
1,3-cyclopentanedione
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Methyl-1,3-
cyclopentanedione (CAS No. 765-69-5). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the compound for research and development

purposes.

Compound Information
2-Methyl-1,3-cyclopentanedione is a cyclic diketone that serves as a versatile intermediate in

organic synthesis, particularly in the preparation of steroids and other complex molecules.[1] It

is a beige, odorless, solid powder.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Methyl-1,3-cyclopentanedione is

presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Methyl-1,3-cyclopentanedione
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Property Value Reference(s)

Molecular Formula C₆H₈O₂ [3]

Molecular Weight 112.13 g/mol [3]

Appearance Beige powder solid [2]

Odor Odorless [2]

Melting Point 212 - 216 °C (413.6 - 420.8 °F) [2]

Boiling Point Not available [2]

Flash Point Not applicable

Solubility No information available [2]

Stability Stable under normal conditions [2]

Hazard Identification and Safety Data
2-Methyl-1,3-cyclopentanedione is considered a combustible solid and may form combustible

dust concentrations in air.[2] While comprehensive acute toxicity data is not available, it is

recommended to handle this compound with care, assuming it may be an irritant.[4]

Table 2: Hazard and Safety Information
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Hazard Category Description Reference(s)

GHS Classification Combustible Dust [2]

Primary Hazards Irritant (presumed) [4]

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [3]

Skin Corrosion/Irritation No data available [3]

Serious Eye Damage/Irritation No data available [3]

Incompatible Materials Strong oxidizing agents [2]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[2]

Safe Handling Protocols
Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 2-Methyl-1,3-cyclopentanedione.
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Required Personal Protective Equipment

Safety glasses with side shields or goggles
(EN 166 compliant)

Chemical-resistant gloves
(Nitrile rubber recommended)

Laboratory coat

N95 dust mask (if generating dust)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

General Handling Procedures
Work Area: Conduct all work with 2-Methyl-1,3-cyclopentanedione in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation of dust particles.

Avoid Dust Formation: Handle the solid powder carefully to avoid generating dust. Use

appropriate tools for transferring the substance.

Grounding: When transferring large quantities, ensure that equipment is properly grounded

to prevent static discharge, which could ignite dust.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound, even if gloves were worn.[3]

Contaminated Clothing: Remove and wash any contaminated clothing before reuse.[3]
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Storage Procedures
Proper storage is essential to maintain the quality of 2-Methyl-1,3-cyclopentanedione and to

prevent hazardous situations.

Storage Conditions

Cool, dry, and
well-ventilated area Tightly closed container

Incompatible Materials

Strong oxidizing agents

Start

Charge flask with:
- 2-Methyl-1,3-cyclopentanedione

- Deionized water
- Glacial acetic acid
- Methyl vinyl ketone

Heat mixture to 70°C
under nitrogen Monitor reaction by GC Cool and extract with

dichloromethane
Dry organic layer

over sodium sulfate
Remove solvent via
rotary evaporation

Obtain product as
an orange oil

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045155#safe-handling-and-storage-procedures-for-2-
methyl-1-3-cyclopentanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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